3-(4-ethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-(4-ethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H18N2O2S/c1-3-25-19-8-4-15(5-9-19)12-17(13-22)21-23-20(14-26-21)16-6-10-18(24-2)11-7-16/h4-12,14H,3H2,1-2H3/b17-12+
• InChI Key: BUINLGGOBRKZCQ-SFQUDFHCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)OC
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

The compound “3-(4-ethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile” is a complex organic molecule. It contains several functional groups, including an ethoxy group, a methoxy group, a thiazole ring, and a nitrile group. The presence of these groups suggests that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl groups), a heterocyclic ring (from the thiazole), and a nitrile group. The ethoxy and methoxy groups are electron-donating groups, which could have an impact on the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Some general predictions can be made based on the functional groups present in this compound. For example, the presence of the nitrile group might make the compound polar, and the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems. Without specific information, it’s not possible to provide details on this.

Future Directions

The study of new compounds is a key part of advancing fields like medicinal chemistry and materials science. This compound, with its combination of functional groups, could be of interest in these areas.